Cas no 505054-58-0 (8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopentadpyrazolo1,5-apyrimidine-2-carboxylic Acid)

8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopentadpyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a versatile heterocyclic compound featuring a trifluoromethyl group and a carboxylic acid functionality. Its unique structure, combining a cyclopentadiene-fused pyrazolopyrimidine core, makes it a valuable intermediate in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the carboxylic acid moiety allows for further derivatization or salt formation. This compound is particularly useful in the synthesis of biologically active molecules, offering potential applications in the development of pharmaceuticals or crop protection agents. Its well-defined chemical properties and reactivity profile make it a reliable building block for targeted molecular design.

8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopentadpyrazolo1,5-apyrimidine-2-carboxylic Acid structure

505054-58-0 structure

Product Name:8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopentadpyrazolo1,5-apyrimidine-2-carboxylic Acid

CAS No:505054-58-0

MF:C₁₁H₈F₃N₃O₂

MW:271.195332527161

MDL:MFCD02736941

CID:1071798

PubChem ID:777464

Update Time:2025-10-29

8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopentadpyrazolo1,5-apyrimidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- 8-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid(SALTDATA: FREE)
- 8-Trifluoromethyl-6,7-dihydro-5H-cyclopenta[d]-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- 8-Trifluoromethyl-6,7-dihydro-5H-1,4,8a-triaza-s-indacene-2-carboxylic acid
- AC1LFG03
- ALBB-009933
- CTK7I7584
- HMS1675E12
- MolPort-001-603-183
- SBB027879
- STK339155
- 2-(trifluoromethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-2,7,9,11-tetraene-11-carboxylic acid
- LS-03350
- 2-(TRIFLUOROMETHYL)-1,8,12-TRIAZATRICYCLO[7.3.0.0(3),?]DODECA-2,7,9,11-TETRAENE-11-CARBOXYLIC ACID
- 505054-58-0
- BRD-K61642044-001-01-6
- CCG-311549
- 5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6,7-dihydro-8-(trifluoromethyl)-
- 8-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
- AKOS000300686
- CS-0215300
- DTXSID20354633
- 2-(Trifluoromethyl)-1,8,12-triazatricyclo[7.3.0.0,3,7]dodeca-2,7,9,11-tetraene-11-carboxylic acid
- G50108
- UNM000000719101
- MFCD02736941
- EN300-232374
- AN-329/42286013
- 8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopentadpyrazolo1,5-apyrimidine-2-carboxylic Acid
- MDL： MFCD02736941
- Inchi： 1S/C11H8F3N3O2/c12-11(13,14)9-5-2-1-3-6(5)15-8-4-7(10(18)19)16-17(8)9/h4H,1-3H2,(H,18,19)
- InChI Key： RVVIKJAZPQYDOS-UHFFFAOYSA-N
- SMILES： FC(C1=C2C(CCC2)=NC2=CC(C(=O)O)=NN12)(F)F

Computed Properties

Exact Mass: 271.05686099g/mol
Monoisotopic Mass: 271.05686099g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 390
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 67.5Å²

Experimental Properties

Density: 1.8±0.1 g/cm3

8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopentadpyrazolo1,5-apyrimidine-2-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopentadpyrazolo1,5-apyrimidine-2-carboxylic Acid Pricemore >>

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Matrix Scientific	019018-1g	8-Trifluoromethyl-6,7-dihydro-5H-cyclopenta[d]-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	505054-58-0		1g	$400.00	2023-09-06
TRC	T901588-10mg	8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid	505054-58-0		10mg	$ 50.00	2022-06-02
TRC	T901588-50mg	8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid	505054-58-0		50mg	$ 95.00	2022-06-02
TRC	T901588-100mg	8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid	505054-58-0		100mg	$ 160.00	2022-06-02
abcr	AB265692-250 mg	8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	505054-58-0		250MG	€198.50	2022-03-25
abcr	AB265692-500 mg	8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	505054-58-0		500MG	€264.80	2022-03-25
abcr	AB265692-1 g	8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid; .	505054-58-0		1g	€406.00	2023-04-26
abcr	AB265692-5 g	8-(Trifluoromethyl)-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	505054-58-0		5g	€752.70	2022-03-25
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